3-Fluoro-5-(4-trifluoromethoxyphenyl)phenol, 95%
Overview
Description
3-Fluoro-5-(4-trifluoromethoxyphenyl)phenol, 95% (3-F5-4-TFMPP) is a type of phenol compound used in various scientific research applications. It is a synthetic compound that can be used as a reagent, catalyst, or ligand in a variety of reactions. The compound is also known as 3-fluoro-4-trifluoromethoxyphenol, 3-fluoro-4-trifluoromethoxy-phenol, and 3-fluoro-5-trifluoromethoxyphenol.
Scientific Research Applications
3-F5-4-TFMPP has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis reactions, as a catalyst in catalytic hydrogenation reactions, and as a ligand in coordination chemistry. Additionally, 3-F5-4-TFMPP has been used as a building block in the synthesis of novel organic compounds.
Mechanism of Action
The mechanism of action of 3-F5-4-TFMPP is largely dependent on its application. As a reagent, 3-F5-4-TFMPP can act as a nucleophile, an electrophile, or a Lewis acid. As a catalyst, 3-F5-4-TFMPP can activate the substrate and facilitate the reaction. As a ligand, 3-F5-4-TFMPP can form a coordination complex with a metal ion, which can then act as a catalyst for the reaction.
Biochemical and Physiological Effects
3-F5-4-TFMPP has not been studied extensively for its biochemical and physiological effects. However, it is known to be non-toxic and non-irritant. Additionally, the compound has been shown to be non-carcinogenic and non-mutagenic.
Advantages and Limitations for Lab Experiments
The use of 3-F5-4-TFMPP in lab experiments has several advantages. The compound is relatively inexpensive and readily available. Additionally, the compound is highly soluble in most organic solvents, making it easy to work with. The main limitation of the compound is that it is not very stable and can decompose under certain conditions.
Future Directions
The future directions for 3-F5-4-TFMPP are numerous. The compound can be used as a reagent in the synthesis of novel compounds and as a catalyst in various reactions. Additionally, 3-F5-4-TFMPP can be used as a ligand in coordination chemistry and as a building block for the synthesis of new materials. Finally, further research can be conducted to explore the biochemical and physiological effects of the compound.
Synthesis Methods
The synthesis of 3-F5-4-TFMPP can be achieved through a two-step process. The first step involves the reaction of 4-trifluoromethoxyphenol with sodium hydroxide to form 4-trifluoromethyl phenoxide. The second step involves the reaction of 4-trifluoromethyl phenoxide with fluorine gas to produce 3-F5-4-TFMPP. This method is cost-effective, efficient, and yields a high purity product.
properties
IUPAC Name |
3-fluoro-5-[4-(trifluoromethoxy)phenyl]phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F4O2/c14-10-5-9(6-11(18)7-10)8-1-3-12(4-2-8)19-13(15,16)17/h1-7,18H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFHFIGCPHMUZEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=CC(=C2)F)O)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00684521 |
Source
|
| Record name | 5-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261458-85-8 |
Source
|
| Record name | 5-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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